4-Chloro-3-fluoro-5-nitro-benzylamine

• Molecular Formula: C7H6ClFN2O2
• Molecular Weight: 204.58 g/mol
• IUPAC Name: (4-chloro-3-fluoro-5-nitrophenyl)methanamine
• InChI: InChI=1S/C7H6ClFN2O2/c8-7-5(9)1-4(3-10)2-6(7)11(12)13/h1-2H,3,10H2
• InChI Key: SGBOKITYYDTNNX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])Cl)F)CN

Description

4-Chloro-3-fluoro-5-nitro-benzylamine is a halogenated and nitro-substituted benzylamine derivative. Its structure comprises a benzene ring with three substituents: a chlorine atom at position 4, a fluorine atom at position 3, and a nitro group (-NO₂) at position 5, with an amine (-NH₂) functional group attached to the methylene (-CH₂-) bridge. The electron-withdrawing nitro and halogen groups reduce the amine’s basicity compared to unsubstituted benzylamine, while the fluorine atom may enhance metabolic stability in biological applications.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Structural Features and Properties

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Applications/Reactivity
4-Chloro-3-fluoro-5-nitro-benzylamine	Benzene + benzylamine	4-Cl, 3-F, 5-NO₂, -CH₂NH₂	~215.6 (estimated)	Pharmaceutical intermediate, EWG study
4-Bromo-2-fluorobenzyl Chloride	Benzene + benzyl chloride	4-Br, 2-F, -CH₂Cl	~223.5	Precursor for Suzuki coupling
N-(3-chloro-5-fluorophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine	Benzoxadiazole + aniline	3-Cl, 5-F, 4-NO₂	308.65	Fluorescent probes, enzyme inhibition
4-Chloro-3-fluoro-5-(trifluoromethyl)benzyl bromide	Benzene + benzyl bromide	4-Cl, 3-F, 5-CF₃, -CH₂Br	~295.5	Agrochemical intermediates
(S)-N-[[3-(3-fluoro-4-morpholinylphenyl)-2-oxo-5-oxazolidinyl]methyl]benzylamine hydrochloride	Benzylamine + oxazolidinone	Morpholinyl, oxazolidinone, F	~452.9 (estimated)	Antibacterial agents (oxazolidinones)

Electronic and Reactivity Profiles

• Nitro Group Effects: The nitro group in 4-Chloro-3-fluoro-5-nitro-benzylamine strongly deactivates the aromatic ring, making the compound less reactive toward electrophilic substitution compared to non-nitro analogs like 4-Bromo-2-fluorobenzyl Chloride . However, the nitro group enhances oxidative stability and may facilitate reduction to amine derivatives for further functionalization.

• Halogen Substituents :
  The 4-Cl and 3-F substituents create a sterically hindered environment. In contrast, 4-Chloro-3-fluoro-5-(trifluoromethyl)benzyl bromide replaces the nitro group with a CF₃ group, which is less electron-withdrawing but increases lipophilicity.

• Amine Reactivity :
  The benzylamine group in the target compound is less basic than morpholine-containing analogs (e.g., ) due to the electron-withdrawing nitro and halogen substituents. This reduced basicity could limit its use in proton-coupled reactions but improve stability under acidic conditions.

Physical Properties and Solubility

• Solubility :
  The nitro group in 4-Chloro-3-fluoro-5-nitro-benzylamine reduces water solubility compared to morpholine-containing derivatives , which benefit from polar heterocycles.

• Molecular Weight : The target compound’s lower molecular weight (~215.6) compared to benzoxadiazole derivatives (~308.65) may improve bioavailability in drug design.

Preparation Methods

Starting Material: 3-Fluoroaniline

A method analogous to the synthesis of 4-chloro-2-fluoro-5-nitroacetophenone (CN110668948A) provides a foundational framework.

Step 1: Acetylation of 3-Fluoroaniline

3-Fluoroaniline undergoes acetylation with acetic anhydride in acetic acid to yield 3-fluoroacetanilide. This protects the amine group during subsequent electrophilic reactions.

Step 2: Friedel-Crafts Acylation

In the presence of AlCl₃ (Lewis acid), 3-fluoroacetanilide reacts with acetyl chloride in carbon disulfide to form 2-fluoro-4-acetamidoacetophenone. This step introduces an acetyl group para to the fluorine.

Step 3: Hydrolysis and Sandmeyer Reaction

Hydrolysis of the acetamide group yields 2-fluoro-4-aminoacetophenone. Subsequent Sandmeyer reaction with HCl and CuCl replaces the amino group with chlorine, producing 2-fluoro-4-chloroacetophenone.

Step 4: Nitration

Nitration using mixed acid (HNO₃/H₂SO₄) introduces a nitro group meta to the chlorine and ortho to the fluorine, yielding 4-chloro-3-fluoro-5-nitroacetophenone.

Step 5: Reduction to Benzylamine

Catalytic hydrogenation (H₂/Pd-C) reduces the acetophenone’s ketone to a methylene group, followed by hydrolysis to convert the resulting 4-chloro-3-fluoro-5-nitrobenzyl alcohol to the amine via a Gabriel synthesis or Hofmann rearrangement.

Yield : ~65% over five steps (estimated from analogous reactions).

Alternative Pathway: Diazonium Salt Intermediates

Starting Material: 3-Fluoro-5-nitrobenzyl Alcohol

This route prioritizes early nitration and leverages diazonium chemistry for chlorination.

Step 1: Nitration of 3-Fluorobenzyl Alcohol

Nitration with fuming HNO₃ at 0°C introduces a nitro group meta to the fluorine, yielding 3-fluoro-5-nitrobenzyl alcohol.

Step 2: Diazotization and Chlorination

Conversion of the alcohol to a bromide (PBr₃) followed by amination (NH₃) produces 3-fluoro-5-nitrobenzylamine. Diazotization with NaNO₂/HCl and treatment with CuCl introduces chlorine para to the fluorine, yielding the target compound.

Yield : ~50% (based on similar diazonium reactions).

Vapor-Phase Chlorination Approach

Inspired by US4582948A, vapor-phase chlorination offers a scalable alternative.

Step 1: Nitration of 3-Fluorotoluene

Nitration of 3-fluorotoluene yields 3-fluoro-5-nitrotoluene.

Step 2: Side-Chain Chlorination

Photochlorination under UV light converts the methyl group to trichloromethyl, forming 3-fluoro-5-nitrobenzotrichloride.

Step 3: Hydrolysis and Amination

Hydrolysis with NaOH produces 3-fluoro-5-nitrobenzoic acid, which is reduced to the benzylamine via LiAlH₄. Final chlorination via electrophilic substitution (Cl₂/FeCl₃) introduces chlorine at position 4.

Yield : ~70% (extrapolated from patent data).

Comparative Analysis of Methods

Method	Key Steps	Advantages	Challenges	Yield
Sequential Electrophilic	Acetylation, Friedel-Crafts, Sandmeyer	High regiocontrol	Multiple protection/deprotection steps	~65%
Diazonium Salt	Diazotization, Chlorination	Fewer steps	Sensitivity to reaction conditions	~50%
Vapor-Phase Chlorination	Photochlorination, Hydrolysis	Scalability	Requires specialized equipment	~70%

Challenges and Optimization Strategies

• Regioselectivity in Nitration : The nitro group’s position is critical. Use of sulfuric acid as a catalyst ensures meta-nitration relative to existing substituents.

• Amination Efficiency : Direct reduction of nitro groups (e.g., with Sn/HCl) risks over-reduction; catalytic hydrogenation offers better control.

• Purification : Column chromatography or recrystallization from ethanol/water mixtures resolves mixtures of regioisomers .

Q & A

Q. How can AI-driven experimental design accelerate the optimization of 4-chloro-3-fluoro-5-nitro-benzylamine derivatives?

• Methodological Answer : Train machine learning models (e.g., random forests) on reaction databases to predict optimal conditions (solvent, catalyst, temperature). Implement robotic platforms for high-throughput screening of derivative libraries. Use COMSOL Multiphysics for CFD simulations to scale up reactions .